N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C19H18FN3O3/c1-12(2)18-22-19(26-23-18)15-5-3-4-6-16(15)25-11-17(24)21-14-9-7-13(20)8-10-14/h3-10,12H,11H2,1-2H3,(H,21,24)
• InChI Key: DQKUKACRJNHKLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CC=CC=C2OCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O3
• Molecular Weight: 355.4 g/mol

Description

N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as FOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. FOA is a synthetic compound that has been found to exhibit unique properties that make it a promising tool for studying various biological processes.

Mechanism of Action

N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its biological effects by targeting specific proteins in cells. N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to bind to a protein called FK506-binding protein 12 (FKBP12), which is involved in the regulation of various cellular processes. By binding to FKBP12, N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can modulate the activity of other proteins, including the protein kinase mTOR, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit various biochemical and physiological effects in cells and organisms. N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to reduce inflammation and oxidative stress in cells, which may have implications for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is its specificity for certain proteins, which allows researchers to study specific biological processes in cells and organisms. N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is also relatively easy to synthesize and can be obtained in large quantities. However, N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has some limitations for lab experiments, including its potential toxicity and the need for further studies to fully understand its biological effects.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One potential direction is the development of N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide derivatives that exhibit improved biological properties, such as increased specificity or reduced toxicity. Another direction is the study of N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in animal models to better understand its effects on biological processes in vivo. Additionally, N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide may have potential applications in the development of new therapies for various diseases, including cancer and inflammatory disorders.

Synthesis Methods

N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be synthesized through a multistep process that involves the use of various reagents and solvents. The synthesis of N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide typically begins with the preparation of the starting materials, which include 4-fluoroaniline, 2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenol, and chloroacetyl chloride. These materials are then subjected to a series of reactions, including nucleophilic substitution and condensation reactions, to produce N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been used in various scientific research applications due to its unique properties. One of the most promising applications of N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is in the field of cancer research. N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to inhibit the growth of cancer cells by targeting specific proteins that are involved in the regulation of cell division and growth. N-(4-fluorophenyl)-2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been used in the study of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Huntington's disease.